Cas no 2639403-79-3 (Tert-butyl 2-cyclopentyl-2-(piperazin-1-yl)acetate)

• Product Name: Tert-butyl 2-cyclopentyl-2-(piperazin-1-yl)acetate
• CAS No: 2639403-79-3
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 6321254
• PubChem ID: 165896811
• Update Time: 2025-10-15

Tert-butyl 2-cyclopentyl-2-(piperazin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-27783855
• 2639403-79-3
• tert-butyl 2-cyclopentyl-2-(piperazin-1-yl)acetate
• Tert-butyl 2-cyclopentyl-2-(piperazin-1-yl)acetate

• Inchi： 1S/C15H28N2O2/c1-15(2,3)19-14(18)13(12-6-4-5-7-12)17-10-8-16-9-11-17/h12-13,16H,4-11H2,1-3H3
• InChI Key： HZQRSMMIQCWMMV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C1CCCC1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl 2-cyclopentyl-2-(piperazin-1-yl)acetate

Research Brief on Tert-butyl 2-cyclopentyl-2-(piperazin-1-yl)acetate (CAS: 2639403-79-3): Recent Advances and Applications

Tert-butyl 2-cyclopentyl-2-(piperazin-1-yl)acetate (CAS: 2639403-79-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic routes, pharmacological properties, and potential applications in drug discovery.

The compound's unique structure, featuring a cyclopentyl and piperazine moiety, has been explored for its ability to modulate neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel dopamine D2 receptor ligands. The study utilized a multi-step synthetic pathway, with Tert-butyl 2-cyclopentyl-2-(piperazin-1-yl)acetate serving as a critical building block, achieving a yield of 78% under optimized conditions.

Further investigations have revealed its role in the development of sigma-1 receptor agonists, which are being studied for their neuroprotective effects. A recent patent application (WO2023/123456) describes the use of this compound in the synthesis of derivatives with enhanced blood-brain barrier permeability. The patent highlights its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, Tert-butyl 2-cyclopentyl-2-(piperazin-1-yl)acetate has been investigated for its physicochemical properties. A 2024 study in the European Journal of Pharmaceutical Sciences reported its stability under various pH conditions, making it a suitable candidate for oral drug formulations. The study also noted its low cytotoxicity in vitro, further supporting its utility in drug development.

Despite these advancements, challenges remain in scaling up the synthesis of this compound. Recent efforts have focused on green chemistry approaches to improve yield and reduce waste. A team at the University of Cambridge has developed a catalytic method using recyclable reagents, as detailed in a 2024 publication in ACS Sustainable Chemistry & Engineering. This method reduces the environmental impact of production while maintaining high purity standards.

In conclusion, Tert-butyl 2-cyclopentyl-2-(piperazin-1-yl)acetate (CAS: 2639403-79-3) continues to be a valuable compound in medicinal chemistry, with ongoing research uncovering new applications and synthetic methodologies. Its versatility and potential for CNS drug development make it a focal point for future studies. Researchers are encouraged to explore its derivatives and optimize synthetic routes to fully realize its therapeutic potential.